2-(3-methoxybenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-methoxybenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and biological research. This compound is also known by its chemical name, MBSA, and has been extensively studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.
Scientific Research Applications
Photodynamic Therapy Application
A study by Pişkin et al. (2020) discusses the synthesis and characterization of new zinc phthalocyanine derivatives, including compounds with structural similarities to 2-(3-methoxybenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide. These compounds exhibit useful properties as photosensitizers in photodynamic therapy, particularly for cancer treatment, due to their high singlet oxygen quantum yield and good fluorescence properties (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial Studies
Patel and Agravat (2009, 2007) conducted studies on new pyridine derivatives, including 2-(p-acetylaminobenzenesulfonylamido)-substituted benzothiazoles, which are structurally related to the target compound. These derivatives showed considerable antibacterial activity, suggesting potential use in developing new antimicrobial agents (Patel & Agravat, 2009), (Patel & Agravat, 2007).
Anticancer Activity
Havrylyuk et al. (2010) evaluated several novel 4-thiazolidinones with benzothiazole moiety, structurally similar to the target compound, for their antitumor activity. Some of these compounds showed promising anticancer activity against various cancer cell lines (Havrylyuk, Mosula, Zimenkovsky, Vasylenko, Gzella, & Lesyk, 2010).
Antiviral and Antibacterial Agents
Tang et al. (2019) synthesized benzothiazole derivatives bearing a 1,3,4-thiadiazole moiety, showing good antiviral activities against tobacco mosaic virus and antibacterial activities against specific pathogens. This suggests the potential application of structurally similar compounds in antiviral and antibacterial drug development (Tang, Wang, Zhong, Wang, Chen, He, & Xue, 2019).
Insights into Photophysical Properties
Balijapalli et al. (2017) researched the photophysical properties of N-(benzo[d]thiazol-2-yl) acetamides, closely related to the compound . Their study provides valuable insights into the molecular interactions and properties useful in various scientific applications, including material sciences (Balijapalli, Udayadasan, Muralidharan, Sukumarapillai, Shanmugam, Gopal, Rathore, & Iyer, 2017).
properties
IUPAC Name |
2-[(3-methoxyphenyl)sulfonylamino]-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O4S2/c1-11-19-15-8-12(6-7-16(15)25-11)20-17(21)10-18-26(22,23)14-5-3-4-13(9-14)24-2/h3-9,18H,10H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEXPSZMNOAYDAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=CC(=C2)NC(=O)CNS(=O)(=O)C3=CC=CC(=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-methoxybenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.